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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Transbond™ MIP
(Moisture Insensitive Primer), a hydrophilic primer designed for orthodontic bonding in
challenging moist conditions. This document outlines the standard application protocol,
presents quantitative data from clinical studies on its bonding efficacy in various environments,
and details the experimental methodologies used in these studies.

Product Overview and Mechanism of Action

Transbond™ MIP is a "moisture friendly" primer, meaning it is not physically or chemically
sensitive to small amounts of moisture.[1][2] Its hydrophilic nature allows for effective bonding
to tooth enamel that has been contaminated with water or saliva after the etching stage.[3][4][5]
[6] This characteristic is particularly advantageous in clinical situations where maintaining a
completely dry field is challenging. The primer functions by displacing moisture and ensuring
adequate penetration into the etched enamel rods, which is facilitated by a gentle air-drying
step.[1] This ensures a reliable bond strength comparable to conventional primers in dry
conditions.[3][4][6] Transbond™ MIP is compatible with a range of light cure and chemical
cure adhesives, including Transbond™ XT and the APC™ Adhesive Coating System.[1][2][4]

Chemical Composition Insights

While the full proprietary composition is not disclosed, safety data sheets indicate that
Transbond™ MIP contains ethanol (30-40% by weight) and various acrylate monomers. The
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ethanol likely aids in displacing water from the tooth surface. The formulation's reactivity with
water involves the partial ionization of carboxyl groups and an inert dilution effect, rather than
initiating a setting mechanism on its own.[7]

Standard Application Protocol

The following protocol outlines the standard application technique for Transbond™ MIP in a
moist environment.

Materials Required:

¢ Non-fluoride, oil-free pumice or paste

e Transbond™ XT Etching Gel (or equivalent phosphoric acid etchant)
e Transbond™ MIP Primer

e Applicator brushes

» Oil and moisture-free air source

e Light cure adhesive (e.g., Transbond™ XT)

e Curing light

Step-by-Step Protocol:

Tooth Preparation: Prophy the teeth with a non-fluoride, oil-free pumice or paste and rinse
thoroughly with water. Isolate the teeth using cotton rolls or another appropriate method.[1]

Initial Air Dry: Briefly air dry the teeth with an oil and moisture-free air source.[1]

Acid Etching: Apply a 35% phosphoric acid etching gel to the tooth surface for 15 seconds.
[11[8]

Rinsing: Rinse the etchant thoroughly with water to ensure its complete removal.[1]
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o Surface Condition (Moist): Remove excess water, but complete drying of the tooth surface is
not necessary. The surface can remain visibly moist.[1]

e Primer Dispensing: Dispense three drops of Transbond™ MIP primer into a well.[1]
e Primer Application:
o Dip and completely saturate the applicator brush tip in the primer.[1]

o Apply one liberal coat of the primer, ensuring the entire etched surface of the tooth is
covered. Avoid contact with the gingival area.[1]

o Use a freshly saturated brush for each tooth to ensure adequate coverage.[1]

 Air Thinning: Gently blow a stream of air on each tooth for 2-5 seconds. The air stream
should be perpendicular to the labial surface of the tooth. This step helps the primer
penetrate the enamel rods and distributes it evenly.[1]

o Adhesive and Bracket Placement: Proceed with the application of the adhesive (e.g.,
Transbond™ XT) and the placement of the orthodontic bracket according to the
manufacturer's instructions.[1][9]

 Light Curing: Cure the adhesive with a suitable curing light for the recommended duration.[2]
Protocol for Saliva Contamination After Priming:

If the primed tooth surface becomes contaminated with saliva before the bracket is placed,
apply a fresh coat of Transbond™ MIP over the contaminated area, blow air for 2-5 seconds,
and then proceed immediately with bonding.[1]

Application Workflow Diagram
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Caption: Workflow for Transbond MIP Application.
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Quantitative Data from Experimental Studies

Several in-vitro studies have evaluated the shear bond strength (SBS) of Transbond™ MIP
under various conditions. The data consistently shows that while the highest bond strength is
typically achieved in dry conditions, Transbond™ MIP provides clinically acceptable bond
strength in moist and contaminated environments.[10][11]

Table 1: Shear Bond Strength of Transbond™ MIP in Different Environments

. Mean Shear Bond Standard Deviation
Study Environment
Strength (MPa) (MPa)

Hobson et al. (2001)

Dry 15.69
[10]
Moist (Water) 12.89
Blood Contaminated 11.16
Unnamed Study[10] Dry 11.81 1.04
Wet (Saliva) 9.0 0.98
Sharma et al. (2013)

Dry 9.43 2.62
[8]
Contaminated (Saliva) 9.19 3.15

Table 2: Comparative Shear Bond Strength with Transbond™ XT Primer

Mean Shear Bond

Study Primer Environment
Strength (MPa)

Unnamed Study[11] Transbond™ MIP Wet (Saliva) 9.25
Transbond™ XT Wet (Saliva) 8.5
An In vitro Study o Statistically highest

Transbond™ MIP Wet (re-priming)
(2022)[12] among MIP groups
Transbond™ XT Wet Statistically lowest
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Note: Reynolds (2001) proposed that a shear bond strength of 6-8 MPa is adequate for most
clinical orthodontic needs.[12]

Experimental Protocols from Cited Literature

The following are generalized methodologies based on the cited in-vitro studies evaluating the
shear bond strength of Transbond™ MIP.

Specimen Preparation and Bonding Protocol

o Tooth Selection: Freshly extracted human premolar teeth, free of caries, defects, or
restorations, are collected and stored in a solution like distilled water or 0.1% thymol at room
temperature.[11][12]

e Mounting: The teeth are mounted in acrylic resin blocks, exposing the buccal surface for
bonding.

» Surface Preparation: The buccal surfaces are cleaned with a non-fluoridated pumice slurry
for 10 seconds, rinsed, and dried.[8]

e Etching: The enamel is etched with 35% phosphoric acid for 15-30 seconds, followed by a
thorough rinse and drying to achieve a frosty-white appearance for the dry groups.[8]

e Grouping and Contamination: The teeth are randomly divided into experimental groups:
o Dry Group: Primer and adhesive are applied to the properly etched and dried surface.

o Moist/Wet Group: After etching and rinsing, the surface is kept visibly moist with water or
blotted with a cotton roll, leaving a moist surface.[10]

o Saliva Contamination Group: Two coats of natural or artificial saliva are applied to the
etched surface and the excess is blotted off.[8]

o Blood Contamination Group: The etched surface is contaminated with human blood.[10]

o Primer and Adhesive Application: The respective primer (Transbond™ MIP or a control) is
applied according to the manufacturer's instructions for each group. A standard amount of
adhesive is applied to the base of a stainless steel premolar bracket.
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o Bracket Placement and Curing: The bracket is firmly seated on the tooth surface, and excess
adhesive is removed. The adhesive is then light-cured for a specified time (e.g., 40 seconds).

[8]

o Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours before
testing.[8]

Shear Bond Strength Testing Protocol

» Testing Machine: A universal testing machine is used to apply a shear force to the bracket.

o Debonding: A force is applied at the bracket-tooth interface at a crosshead speed of 0.5 or 2
mm/min until the bracket debonds.[7]

o Data Recording: The force required to debond the bracket is recorded in Newtons (N) and
converted to Megapascals (MPa) by dividing the force by the surface area of the bracket
base.

 Statistical Analysis: The collected data is analyzed using statistical methods such as ANOVA
and t-tests to determine significant differences between the experimental groups.[7]

Experimental Workflow Diagram
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Caption: In-Vitro Shear Bond Strength Testing Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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